3-(2,5-Dimethoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(2,5-dimethoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H13NO3/c1-16-9-5-6-12(17-2)11(8-9)10-4-3-7-14-13(10)15/h3-8H,1-2H3,(H,14,15)
• InChI Key: UTSVORPVAFTIOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CC=CNC2=O
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID20682948
• Molecular Weight: 231.25 g/mol
• CAS RN: 426823-81-6

Description

3-(2,5-Dimethoxyphenyl)-2-hydroxypyridine (95%) is an organic compound used in the synthesis of various chemicals, such as pharmaceuticals and other compounds. It is a versatile molecule that can be used in a variety of applications and has many advantages over other compounds.

Scientific Research Applications

3-(2,5-Dimethoxyphenyl)-2-hydroxypyridine (95%) has been used in a variety of scientific research applications, including the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and other compounds. In addition, it has been used in the synthesis of various polymers, such as polyurethanes, polyamides, and polyesters. It can also be used in the synthesis of various dyes and pigments, as well as in the synthesis of various catalysts.

Mechanism of Action

The mechanism of action of 3-(2,5-Dimethoxyphenyl)-2-hydroxypyridine (95%) is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, which is capable of forming hydrogen bonds with other molecules. This allows it to act as a catalyst in various reactions, such as the Wittig reaction, the Grignard reaction, the Noyori reaction, and the Heck reaction. In addition, it can also act as a nucleophile, which can react with other molecules to form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2,5-Dimethoxyphenyl)-2-hydroxypyridine (95%) are not yet fully understood. However, it is believed that the compound may have some anti-inflammatory and anti-oxidant effects. In addition, it has been shown to have some antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(2,5-Dimethoxyphenyl)-2-hydroxypyridine (95%) in laboratory experiments is its high reactivity, which allows for the synthesis of a variety of compounds with relative ease. In addition, the compound is relatively inexpensive and readily available. However, the compound is highly toxic and should be handled with caution.

Future Directions

The future directions for 3-(2,5-Dimethoxyphenyl)-2-hydroxypyridine (95%) include further research into its biochemical and physiological effects, as well as its potential applications in pharmaceuticals, agrochemicals, and other compounds. In addition, further research into its mechanism of action and its potential use as a catalyst in various reactions is also needed. Finally, further research into its potential use in the synthesis of various polymers, dyes, and pigments is also warranted.

Synthesis Methods

3-(2,5-Dimethoxyphenyl)-2-hydroxypyridine (95%) can be synthesized using a variety of methods, including the Wittig reaction, the Grignard reaction, the Noyori reaction, and the Heck reaction. The Wittig reaction involves the use of a phosphonium ylide to form an alkene, while the Grignard reaction involves the use of an organomagnesium compound to form an alcohol. The Noyori reaction is a catalytic asymmetric hydrogenation reaction, while the Heck reaction is a palladium-catalyzed coupling reaction. Each of these methods has its own advantages and disadvantages, and the choice of method should be based on the desired product.